Cas no 927-92-4 (heptane-1-sulfonyl chloride)

• Product Name: heptane-1-sulfonyl chloride
• CAS No: 927-92-4
• MF: C₇H₁₅ClO₂S
• MW: 198.710800409317
• CID: 1977774
• PubChem ID: 10878141
• Update Time: 2025-11-01

heptane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• heptane-1-sulfonyl chloride
• 1-heptanesulfonyl chloride
• LogP
• EN300-61276
• Heptylsulfochlorid
• Heptane-1-sulfonylChloride
• SCHEMBL692730
• 927-92-4
• n-heptanesulfonyl chloride
• HXIUMEKDVYLMOK-UHFFFAOYSA-N
• AKOS010296554

• Inchi： 1S/C7H15ClO2S/c1-2-3-4-5-6-7-11(8,9)10/h2-7H2,1H3
• InChI Key： HXIUMEKDVYLMOK-UHFFFAOYSA-N
• SMILES： ClS(CCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 198.0481286g/mol
• Monoisotopic Mass: 198.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.125
• Boiling Point: 258.9°C at 760 mmHg
• Flash Point: 110.4°C
• Refractive Index: 1.457

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on heptane-1-sulfonyl chloride

Heptane-1-sulfonyl Chloride (CAS No. 927-92-4): An Overview and Recent Advances

Heptane-1-sulfonyl chloride (CAS No. 927-92-4) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, also known as 1-heptanesulfonyl chloride, is a key reagent in the synthesis of various functionalized molecules and pharmaceutical intermediates. Its unique chemical properties and reactivity make it an essential tool for chemists working in both academic and industrial settings.

The molecular formula of heptane-1-sulfonyl chloride is C₇H₁₅SO₃Cl, and it has a molecular weight of approximately 198.65 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is highly reactive due to the presence of the sulfonyl chloride functional group, which makes it an excellent electrophile in various chemical reactions.

In synthetic chemistry, heptane-1-sulfonyl chloride is widely used as a sulfonating agent. It readily reacts with nucleophiles such as alcohols, amines, and thiols to form the corresponding sulfonates, sulfonamides, and thiosulfonates. This reactivity is particularly useful in the synthesis of complex organic molecules, where the introduction of a sulfonyl group can significantly enhance the molecule's stability and solubility properties.

Recent research has highlighted the importance of heptane-1-sulfonyl chloride in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of this compound in the synthesis of novel antiviral agents. The researchers found that by introducing a heptanesulfonyl group into the molecular structure, they were able to enhance the antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another notable study, published in Organic Letters (2022), scientists explored the application of heptane-1-sulfonyl chloride in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The study showed that by using heptane-1-sulfonyl chloride, they could improve the pharmacokinetic properties of certain drugs, leading to better bioavailability and reduced side effects.

The safety and handling of heptane-1-sulfonyl chloride are crucial considerations for chemists working with this compound. It is important to note that heptane-1-sulfonyl chloride is highly reactive and can release toxic fumes when heated or exposed to moisture. Therefore, it should be handled with appropriate personal protective equipment (PPE) and stored in a well-ventilated area away from incompatible materials.

In conclusion, heptane-1-sulfonyl chloride (CAS No. 927-92-4) remains a valuable reagent in modern synthetic chemistry and pharmaceutical research. Its unique chemical properties and reactivity make it an indispensable tool for chemists aiming to develop new materials and drugs with enhanced functional properties. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.